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These application notes provide a comprehensive overview of the experimental protocols and
signaling pathways associated with the Prostaglandin E2 (PGE2) receptor 2 (EP2) and its
agonists. The information is intended to guide researchers in designing and conducting
experiments to evaluate the efficacy and mechanism of action of EP2 receptor agonists.

Introduction

The EP2 receptor is a G protein-coupled receptor that is activated by prostaglandin E2.[1][2]
This activation initiates a signaling cascade that plays a crucial role in a variety of physiological
and pathological processes, including inflammation, immunity, cancer, and neuroprotection.[1]
[3] Selective agonists of the EP2 receptor are valuable tools for investigating these processes
and hold therapeutic potential for a range of diseases.[3][4]

Signaling Pathway

Activation of the EP2 receptor by an agonist leads to the coupling of the Gs alpha subunit
(Gas), which in turn stimulates adenylyl cyclase to increase intracellular cyclic adenosine
monophosphate (CAMP) levels.[1][2][3][5] Elevated cAMP can then activate two primary
downstream signaling pathways: the Protein Kinase A (PKA) pathway and the Exchange
protein activated by cAMP (Epac) pathway.[2][6] The PKA pathway is involved in the
phosphorylation of various downstream targets, including the transcription factor cAMP
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response element-binding protein (CREB).[2][7] The Epac pathway can also be activated by
CcAMP, leading to the modulation of various cellular functions.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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